Cas no 103877-80-1 (2,5-Difluoro-4-methylbenzoic acid)
103877-80-1 structure
Product Name:2,5-Difluoro-4-methylbenzoic acid
CAS No:103877-80-1
MF:C8H6F2O2
MW:172.128849506378
MDL:MFCD08063230
CID:62422
PubChem ID:13657451
Update Time:2025-04-18
2,5-Difluoro-4-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Difluoro-4-methylbenzoic acid
- C8H6F2O2
- 2,4-DIFLUORO-D-PHENYLALANINE
- 2,5-difluoro-4-methyl-benzoic acid
- 4-methyl-2,5-difluorobenzoic acid
- Benzoic acid,2,5-difluoro-4-methyl
- Benzoic acid, 2,5-difluoro-4-Methyl-
- AKOS005258848
- 2,5-Difluoro-4-methylbenzoicacid
- PWWMQUUDAAWEBK-UHFFFAOYSA-N
- CS-W003466
- CL4128
- AM62239
- SY030911
- AC-3956
- SCHEMBL365017
- DTXSID20545983
- 4,4-Bisnonyl-2,2-bipyridine
- J-507332
- 103877-80-1
- GS-4103
- EN300-104448
- MFCD08063230
- FT-0652619
- Z1198176150
- DTXCID00496767
-
- MDL： MFCD08063230
- Inchi： 1S/C8H6F2O2/c1-4-2-7(10)5(8(11)12)3-6(4)9/h2-3H,1H3,(H,11,12)
- InChI Key： PWWMQUUDAAWEBK-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=O)O)C(=CC=1C)F
Computed Properties
- Exact Mass: 172.03400
- Monoisotopic Mass: 172.03358575g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.4±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 270.9±35.0 °C at 760 mmHg
- Flash Point: 117.6±25.9 °C
- Refractive Index: 1.511
- PSA: 37.30000
- LogP: 1.97140
2,5-Difluoro-4-methylbenzoic acid Security Information
- Signal Word：Danger
- Hazard Statement： H301
- Warning Statement： P261;P305+P351+P338
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Room temperature
2,5-Difluoro-4-methylbenzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,5-Difluoro-4-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM162142-10g |
2,5-Difluoro-4-methylbenzoic acid |
103877-80-1 | 95+% | 10g |
$112 | 2021-06-16 | |
| Chemenu | CM162142-25g |
2,5-Difluoro-4-methylbenzoic acid |
103877-80-1 | 95+% | 25g |
$206 | 2021-06-16 | |
| Fluorochem | 037160-1g |
2,5-Difluoro-4-methylbenzoic acid |
103877-80-1 | 96% | 1g |
￡14.00 | 2022-03-01 | |
| Fluorochem | 037160-5g |
2,5-Difluoro-4-methylbenzoic acid |
103877-80-1 | 96% | 5g |
￡46.00 | 2022-03-01 | |
| Fluorochem | 037160-10g |
2,5-Difluoro-4-methylbenzoic acid |
103877-80-1 | 96% | 10g |
￡78.00 | 2022-03-01 | |
| Fluorochem | 037160-25g |
2,5-Difluoro-4-methylbenzoic acid |
103877-80-1 | 96% | 25g |
￡161.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 073967-5g |
2,5-Difluoro-4-methylbenzoic acid |
103877-80-1 | 95+% | 5g |
4096.0CNY | 2021-06-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 073967-1g |
2,5-Difluoro-4-methylbenzoic acid |
103877-80-1 | 95+% | 1g |
1201.0CNY | 2021-06-29 | |
| Alichem | A010010195-25g |
2,5-Difluoro-4-methylbenzoic acid |
103877-80-1 | 97% | 25g |
$174.33 | 2023-09-04 | |
| AstaTech | CL4128-1/G |
2,5-DIFLUORO-4-METHYLBENZOIC ACID |
103877-80-1 | 97% | 1g |
$10 | 2023-09-15 |
2,5-Difluoro-4-methylbenzoic acid Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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